Cas no 1804713-23-2 (3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine
• CAS No: 1804713-23-2
• MF: C₆H₄F₂N₂O₄
• MW: 206.103768348694
• CID: 4917913
• Update Time: 2025-06-09

3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine

• Inchi： 1S/C6H4F2N2O4/c7-5(8)4-2(11)1-3(12)9-6(4)10(13)14/h1,5H,(H2,9,11,12)
• InChI Key： ZJRZBZBBTWOHAL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1[N+](=O)[O-])=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: -0.2
• Topological Polar Surface Area: 95.2

Additional information on 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine

3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine: A Comprehensive Overview

3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine (CAS No. 1804713-23-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. This article aims to provide a detailed overview of 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine is a pyridine derivative with a difluoromethyl group and two hydroxyl groups attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl groups contribute to its solubility and reactivity. The nitro group further adds to the molecule's electronic properties, making it an interesting candidate for various biological studies.

The molecular formula of 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine is C₈H₅F₂N₂O₄, with a molecular weight of approximately 219.13 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine has been reported in several scientific publications. One of the most common methods involves the reaction of 3-amino-5-hydroxypyrazole with difluoroacetic acid followed by nitration. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and scalability of the synthesis.

A notable synthetic route involves the use of microwave-assisted synthesis, which has shown promise in reducing reaction times and improving yield. This method leverages the high energy density provided by microwave radiation to accelerate key chemical transformations. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthesis methods, minimizing waste and reducing the use of hazardous reagents.

Biological Activities

3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. These findings suggest that 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine has also shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its direct biological effects, 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine has been investigated for its potential as a lead compound for drug discovery. Its unique structural features make it an attractive scaffold for medicinal chemists to design more potent and selective derivatives with improved pharmacological profiles.

Clinical Trials and Future Prospects

The promising preclinical results for 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in human subjects. These trials are designed to determine optimal dosing regimens and identify any potential side effects or adverse reactions.

Preliminary data from these trials have been encouraging, with no major safety concerns reported thus far. However, more extensive studies are needed to fully evaluate the therapeutic potential of 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine. Future research will focus on optimizing drug delivery methods and exploring combination therapies with other approved drugs to enhance treatment outcomes.

In conclusion, 3-(Difluoromethyl)-4,6-dihydroxy-2-nitropyridine (CAS No. 1804713-23-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a solid foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.